N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H17NO4S2/c20-25(21,14-5-6-16-13(11-14)7-9-23-16)19-12-15(17-3-1-8-22-17)18-4-2-10-24-18/h1-6,8,10-11,15,19H,7,9,12H2
• InChI Key: DTODMHGLJFAEDY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)S(=O)(=O)NCC(C3=CC=CO3)C4=CC=CS4
• Molecular Formula: C18H17NO4S2
• Molecular Weight: 375.5 g/mol

Description

Furan, thiophene, and benzofuran are all heterocyclic organic compounds. They contain a five-membered ring structure, with furan and benzofuran containing an oxygen atom, and thiophene containing a sulfur atom. Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of these compounds often involves condensation reactions. For example, Schiff bases, which are a class of compounds that can be formed from these components, are synthesized through the condensation reaction of primary amines with carbonyl compounds.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a five-membered ring. In the case of benzofuran, this is a fused ring system consisting of a benzene ring and a furan ring. The exact structure of “N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide” would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

These compounds can undergo a variety of chemical reactions. For instance, they can react with various metal ions to form complexes. The exact reactions that “N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide” can undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. For instance, furan is a clear, colorless liquid, while some benzofuran derivatives can exist in a keto form. The exact properties of “N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide” would need to be determined experimentally.

Scientific Research Applications

Material Science and Chemical Synthesis

Crystal Structure and Molecular Interactions : Studies on related benzofuran compounds highlight their crystal structures and potential for forming specific molecular interactions. For instance, the investigation into the crystal structure of 2-ethyl-3-(4-fluorophenylsulfinyl)-5,7-dimethyl-1-benzofuran reveals insights into molecular stacking and interaction patterns that could be relevant for material science applications (Choi & Lee, 2014).

Synthetic Applications : Research into the synthesis and properties of related compounds, such as (1,3-Dioxolan-2-yl)furans, showcases methodologies that could be adapted for synthesizing complex molecules, including N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide, and exploring their applications in various chemical contexts (Pevzner, 2001).

Pharmacological Potential

Antioxidant and Anti-inflammatory Activities : Compounds derived from benzofuran and furanyl structures have been evaluated for their pharmacological activities, including antioxidant and anti-inflammatory effects. This suggests that N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide could potentially be explored for similar activities, leveraging its chemical structure for potential therapeutic applications (Makkar & Chakraborty, 2018).

DNA Topoisomerase Inhibition : Some benzofuran derivatives have shown activity as DNA topoisomerase inhibitors, which is a significant area of interest in cancer research. This highlights the potential of related compounds, including N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide, to serve as leads in the development of novel anticancer agents (Lee et al., 2007).

Mechanism of Action

The mechanism of action of these compounds often involves their interaction with various biomolecules. For example, the biological activities of Schiff bases may be attributed to the presence of azomethine nitrogen, which serves as a binding site for metal ions to interact with various biomolecules like proteins and amino acids.

Future Directions

Given the wide range of biological activities exhibited by these compounds, they have attracted the attention of chemical and pharmaceutical researchers worldwide. Future research could focus on exploring the potential applications of these compounds in various fields, such as medicine and industry.